Cas no 60557-18-8 (4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• CAS No: 60557-18-8
• MF: C₁₇H₁₅ClN₂S
• MW: 314.832401514053
• CID: 3082461
• PubChem ID: 12291618
• Update Time: 2025-04-21

4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• 60557-18-8
• AKOS000678505

• MDL： MFCD08898838
• Inchi： 1S/C17H15ClN2S/c1-10-6-8-11(9-7-10)16-19-15(18)14-12-4-2-3-5-13(12)21-17(14)20-16/h6-9H,2-5H2,1H3
• InChI Key： LOCNUICGJFZFJW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=CC(C)=CC=3)=N1)SC1CCCCC=12

Computed Properties

• Exact Mass: 314.0644474Da
• Monoisotopic Mass: 314.0644474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 54Ų